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In the fast-paced world of scientific research, drug development, and high-performance
computing (HPC), the ability to rapidly process and analyze massive datasets is paramount.
The network infrastructure of a research data center forms the bedrock of these capabilities.
The HPE FlexFabric 5945 Switch Series emerges as a pivotal technology, engineered to meet
the stringent demands of modern research environments by delivering high-density, ultra-low-
latency, and scalable connectivity. This guide provides an in-depth technical overview of the
HPE 5945, tailored for researchers, scientists, and drug development professionals.

Core Capabilities for Research and Development

Research data centers are characterized by their need for high-bandwidth, low-latency
communication to support data-intensive applications, large-scale simulations, and
collaborative research. The HPE 5945 switch series is specifically designed for deployment at
the aggregation or server access layer of large enterprise data centers, and is also robust
enough for the core layer of medium-sized enterprises.[1][2][3] Its architecture addresses the
critical requirements of these environments.

A key advantage of the HPE 5945 is its high-performance switching capability, featuring a cut-
through and nonblocking architecture that delivers very low latency, approximately 1
microsecond for 100GbE, which is crucial for demanding enterprise applications.[1] This ultra-
low latency is critical for HPC clusters and storage networks where minimizing communication
overhead is essential for overall application performance. The switch series also supports high-
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density 10GbE, 25GbE, 40GbE, and 100GbE deployments, providing flexible and scalable
connectivity for server edges.[1][4]

Quantitative Performance Metrics

The HPE 5945 series offers a range of models with varying specifications to suit different
deployment scales and performance requirements. The following tables summarize the key
quantitative data for easy comparison.

Table 1: Performance Specifications of HPE FlexFabric 5945 Switch Models

HPE HPE HPE HPE
FlexFabric FlexFabric FlexFabric FlexFabric
Feature 5945 48SFP28 5945 2-slot 5945 4-slot 5945
8QSFP28 Switch Switch 32QSFP28
(JQO74A) (JQO75A) (JQO76A) (JQO77A)
Switching
) 4 Th/s[5] 3.6 Th/s[5] 6.4 Tb/s[5] 6.4 Tb/s[5]
Capacity
Up to 2024 Up to 2024 Up to 2024 Up to 2024
Throughput
Mpps[5] Mpps[5] Mpps[5] Mpps[5]
Lat <1 ps (64-byte <1 us (64-byte <1 us (64-byte <1 us (64-byte
atenc
Y packets)[5] packets)[5] packets)[5] packets)[5]
MAC Address
) 288K Entries[5] 288K Entries[5] 288K Entries[5] 288K Entries[5]
Table Size
IPv4 Routing ) ) ) )
) 324K Entries[5] 324K Entries[5] 324K Entries[5] 324K Entries[5]
Table Size
IPv6 Routing ) ) ) ]
) 162K Entries[5] 162K Entries[5] 162K Entries[5] 162K Entries[5]
Table Size

Table 2: Port Configurations of HPE FlexFabric 5945 Switch Models
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Model 110 Ports and Slots

48 x 25G SFP28 Ports, 8 x 100G QSFP28
Ports, 2 x 1G SFP ports.[5] Supports up to 80 x
10GDbE ports with splitter cables.[6]

HPE FlexFabric 5945 48SFP28 8QSFP28
(JQO74A)

2 module slots, 2 x 100G QSFP28 ports.
HPE FlexFabric 5945 2-slot Switch (JQO75A) Supports up to 48 x 10/25 GbE and 4 x 100
GDbE ports, or up to 16 x 100 GbE ports.[5]

4 Module slots, 2 x 1G SFP ports. Supports up
HPE FlexFabric 5945 4-slot Switch (JQO76A) to 96 x 10/25 GbE and 8 x 100 GbE ports, or up
to 32 x 100 GbE ports.[5]

HPE FlexFabric 5945 32QSFP28 (JQO077A) 32 x 100G QSFP28 ports.

Advanced Features for Research Data Centers

The HPE 5945 series is equipped with a comprehensive set of features that are highly
beneficial for research data centers.

High-Performance Computing and Storage Networking

For research workloads that rely on high-performance computing, such as genomics
sequencing, molecular modeling, and computational fluid dynamics, the HPE 5945 provides
support for RoCE v1/v2 (RDMA over Converged Ethernet).[7] ROCE enables remote direct
memory access over an Ethernet network, significantly reducing CPU overhead and improving
application performance. The switch series also supports Fibre Channel over Ethernet (FCoE)
and NVMe over Fabrics, making it a versatile solution for modern storage networks.[1]

Virtualization and Cloud-Native Environments

Modern research often involves virtualized environments and containerized workloads. The
HPE 5945 supports VXLAN (Virtual Extensible LAN) and EVPN (Ethernet VPN), which are
essential technologies for building scalable and flexible network overlays in virtualized data
centers.[4][8] This allows for the creation of isolated logical networks for different research
projects or tenants, enhancing security and manageability.
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High Availability and Resiliency

To ensure uninterrupted research operations, the HPE 5945 incorporates several high-
availability features. HPE Intelligent Resilient Fabric (IRF) technology allows up to 10 HPE
5945 switches to be combined and managed as a single virtual switch, simplifying network
architecture and improving resiliency.[1] Additionally, features like Distributed Resilient Network
Interconnect (DRNI) offer high availability by combining multiple physical switches into one
virtual distributed-relay system.[1] Redundant, hot-swappable power supplies and fans further
enhance the reliability of the platform.

Experimental Workflow and Logical Relationships

The following diagram illustrates the logical workflow of how the HPE 5945's features cater to
the demands of a typical research data center environment.

Research Workloads
Genomics Sequencing HPC Simulations AI/ML Drug Discovery
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HPE 5945 benefits for research data centers.

Methodologies for Key Experiments and Protocols
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While this document does not detail specific biological or chemical experiments, the networking
protocols and technologies mentioned are based on well-defined industry standards. For
instance, the implementation of ROCE follows the specifications set by the InfiniBand Trade
Association. Similarly, VXLAN and EVPN are standardized by the Internet Engineering Task
Force (IETF). The performance metrics cited, such as latency and throughput, are typically
measured in controlled lab environments using industry-standard traffic generation and
analysis tools. These tests involve sending a high volume of packets of a specific size (e.g., 64-
byte packets for latency measurements) between ports on the switch and measuring the time
taken for the packets to be forwarded.

Conclusion

The HPE 5945 Switch Series provides a robust, high-performance, and scalable networking
foundation for modern research data centers. Its combination of ultra-low latency, high-density
port configurations, and advanced features for HPC, storage, and virtualization directly
addresses the demanding requirements of data-intensive scientific and drug development
workflows. By leveraging the capabilities of the HPE 5945, research institutions can accelerate
their discovery processes and drive innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Revolutionizing Research Data Centers: A Technical
Guide to the HPE 5945 Switch Series]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669747#benefits-of-hpe-5945-for-research-data-
centers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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